Cas no 181282-80-4 (methyl 4-chloro-3-cyano-benzoate)

• Product Name: methyl 4-chloro-3-cyano-benzoate
• CAS No: 181282-80-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD18398898
• CID: 1095154
• PubChem ID: 22644672
• Update Time: 2025-04-20

methyl 4-chloro-3-cyano-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyanobenzoate
• methyl-3-Cyano-4-chloro-benzoate
• Benzoic acid, 4-chloro-3-cyano-, methyl ester
• RYYMSFBYYAYGOX-UHFFFAOYSA-N
• methyl 4-chloro-3-cyano-benzoate
• MFCD18398898
• DA-43470
• AKOS022189771
• A881003
• methyl4-chloro-3-cyanobenzoate
• CS-0098674
• AS-66487
• SCHEMBL6866955
• SY243157
• 181282-80-4

• MDL： MFCD18398898
• Inchi： 1S/C9H6ClNO2/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4H,1H3
• InChI Key： RYYMSFBYYAYGOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=CC=1C#N

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters